Cas no 1486388-58-2 (2-(pyrrolidin-3-yl)methyl-1,3-benzothiazole)

• Product Name: 2-(pyrrolidin-3-yl)methyl-1,3-benzothiazole
• CAS No: 1486388-58-2
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• MDL: MFCD21331646
• CID: 5606004
• PubChem ID: 65978669
• Update Time: 2025-06-10

2-(pyrrolidin-3-yl)methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(pyrrolidin-3-yl)methyl]-1,3-benzothiazole
• 2-(Pyrrolidin-3-ylmethyl)benzo[d]thiazole
• EN300-949757
• 1486388-58-2
• CS-0267559
• AKOS015320630
• Benzothiazole, 2-(3-pyrrolidinylmethyl)-
• 2-(pyrrolidin-3-yl)methyl-1,3-benzothiazole

• MDL： MFCD21331646
• Inchi： 1S/C12H14N2S/c1-2-4-11-10(3-1)14-12(15-11)7-9-5-6-13-8-9/h1-4,9,13H,5-8H2
• InChI Key： ZQJWVXZCBOEDJW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC1CNCC1

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 352.6±15.0 °C(Predicted)
• pka: 10.02±0.10(Predicted)

Additional information on 2-(pyrrolidin-3-yl)methyl-1,3-benzothiazole

2-(Pyrrolidin-3-ylmethyl)-1,3-Benzothiazole (CAS No. 1486388-58-2): An Emerging Compound in Pharmaceutical Research

2-(Pyrrolidin-3-ylmethyl)-1,3-benzothiazole (CAS No. 1486388-58-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties.

The pyrrolidine moiety in the structure of 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole imparts additional flexibility and functional groups that can interact with various biological targets. The presence of the benzothiazole ring system further enhances its pharmacological profile by providing a rigid and planar structure that can fit into specific binding sites on proteins and receptors.

Recent studies have explored the potential of 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of certain enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter crucial for cognitive function.

In addition to its neuroprotective effects, 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole have also been investigated to ensure its suitability for clinical use. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing it as an oral medication. Furthermore, its low toxicity and high safety margin make it an attractive candidate for further development.

One of the key challenges in drug development is ensuring that new compounds can cross the blood-brain barrier (BBB) to reach their target sites in the central nervous system (CNS). Studies have shown that 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole has the ability to penetrate the BBB, which is crucial for its effectiveness in treating CNS disorders. This property is attributed to its lipophilic nature and small molecular size.

Recent advances in computational chemistry have also contributed to our understanding of the molecular interactions of 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole with its biological targets. Molecular docking studies have revealed that it can form stable complexes with key proteins involved in neurodegenerative processes, such as β-secretase (BACE1) and tau protein. These findings provide valuable insights into the mechanism of action of this compound and guide future drug design efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its therapeutic potential and pave the way for its approval as a new drug.

In conclusion, 2-(pyrrolidin-3-ylmethyl)-1,3-benzothiazole (CAS No. 1486388-58-2) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and inflammatory conditions. As research continues to advance, it is likely that this compound will play a significant role in improving patient outcomes and advancing our understanding of complex biological processes.